molecular formula C20H23ClN2O2 B6170146 N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide hydrochloride CAS No. 2418595-21-6

N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide hydrochloride

Cat. No. B6170146
CAS RN: 2418595-21-6
M. Wt: 358.9
InChI Key:
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Description

N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H23ClN2O2 and its molecular weight is 358.9. The purity is usually 95.
BenchChem offers high-quality N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide hydrochloride' involves the reaction of 1-(2-methoxyphenyl)cyclopropane-1-carboxylic acid with (1R,2R)-1-amino-2,3-dihydro-1H-indene to form the desired product. The carboxylic acid group of the starting material is converted to an amide group during the reaction. The hydrochloride salt is added to the final product to increase its solubility in water.", "Starting Materials": [ "1-(2-methoxyphenyl)cyclopropane-1-carboxylic acid", "(1R,2R)-1-amino-2,3-dihydro-1H-indene", "Hydrochloric acid", "Diethyl ether", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "1. Dissolve 1-(2-methoxyphenyl)cyclopropane-1-carboxylic acid in diethyl ether.", "2. Add sodium hydroxide to the solution and stir for 30 minutes.", "3. Add (1R,2R)-1-amino-2,3-dihydro-1H-indene to the solution and stir for 24 hours at room temperature.", "4. Acidify the solution with hydrochloric acid.", "5. Extract the product with diethyl ether.", "6. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "7. Concentrate the organic layer under reduced pressure.", "8. Dissolve the residue in ethanol and add hydrochloric acid to form the hydrochloride salt of the product.", "9. Recrystallize the product from ethanol to obtain the pure compound." ] }

CAS RN

2418595-21-6

Product Name

N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide hydrochloride

Molecular Formula

C20H23ClN2O2

Molecular Weight

358.9

Purity

95

Origin of Product

United States

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